Cas no 1805229-76-8 (4-Chloromethyl-3-cyano-5-hydroxybenzoic acid)

• Product Name: 4-Chloromethyl-3-cyano-5-hydroxybenzoic acid
• CAS No: 1805229-76-8
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4980951
• Update Time: 2025-08-02

4-Chloromethyl-3-cyano-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-3-cyano-5-hydroxybenzoic acid

• Inchi： 1S/C9H6ClNO3/c10-3-7-6(4-11)1-5(9(13)14)2-8(7)12/h1-2,12H,3H2,(H,13,14)
• InChI Key： WSBCJEYULVJKAE-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(C(=O)O)=CC=1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3

Additional information on 4-Chloromethyl-3-cyano-5-hydroxybenzoic acid

Comprehensive Overview of 4-Chloromethyl-3-cyano-5-hydroxybenzoic acid (CAS No. 1805229-76-8)

4-Chloromethyl-3-cyano-5-hydroxybenzoic acid (CAS No. 1805229-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a cyano moiety, and a hydroxybenzoic acid backbone, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to serve as a building block for small-molecule inhibitors and protease-targeting compounds.

In recent years, the demand for high-purity intermediates like 4-Chloromethyl-3-cyano-5-hydroxybenzoic acid has surged due to advancements in precision medicine and green chemistry. The compound’s reactive sites allow for selective modifications, enabling the development of tailored therapeutics with improved efficacy and reduced side effects. This aligns with the growing trend of personalized healthcare, where patients benefit from treatments designed for their specific genetic profiles.

From an industrial perspective, CAS No. 1805229-76-8 is often discussed in forums focusing on scalable synthesis and cost-effective production. Manufacturers are exploring catalytic methods to optimize yield while minimizing waste, addressing the global push toward sustainable chemical processes. Additionally, its stability under various pH conditions makes it a candidate for formulation excipients in extended-release drugs, a hot topic in pharmaceutical innovation.

The compound’s spectroscopic properties (e.g., NMR and IR signatures) are well-documented, aiding in quality control during large-scale production. Analytical chemists frequently search for HPLC purification protocols and mass spectrometry data to ensure batch consistency, reflecting the industry’s emphasis on regulatory compliance. Furthermore, its potential role in crop protection agents has sparked interest in agrochemical R&D, particularly for designing environmentally friendly pesticides.

As the scientific community continues to explore multi-functional intermediates, 4-Chloromethyl-3-cyano-5-hydroxybenzoic acid stands out for its adaptability. Whether in peptide conjugation or metal-organic frameworks (MOFs), its applications span diverse fields. Future research may focus on its biocompatibility and degradation pathways, critical factors for biomedical engineering and environmental safety assessments.